Cas no 57371-25-2 (6-Benzofuranol, 2,4-dimethyl-)

• Product Name: 6-Benzofuranol, 2,4-dimethyl-
• CAS No: 57371-25-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 946903
• PubChem ID: 19767049
• Update Time: 2025-04-19

6-Benzofuranol, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzofuranol, 2,4-dimethyl-
• 6-Benzofuranol,2,4-dimethyl-
• DB-284222
• 2,4-Dimethylbenzofuran-6-ol
• 6-Benzofuranol, 2,4-dimethyl-
• 57371-25-2
• SCHEMBL2268357

• Inchi： 1S/C10H10O2/c1-6-3-8(11)5-10-9(6)4-7(2)12-10/h3-5,11H,1-2H3
• InChI Key： VHSRCCXGBGPQOR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C(C)=CC(=CC1=2)O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų